Cas no 2138015-89-9 (1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
• CAS No: 2138015-89-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5864054
• PubChem ID: 165485475
• Update Time: 2024-01-04

1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)-3-ethylcyclobutane-1-carboxylic acid
• EN300-1122552
• 2138015-89-9
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-ethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C13H23NO4/c1-5-9-6-13(7-9,10(15)16)8-14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： SRLYXWQSBHXNJH-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CC(CC)C1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų